Cas no 1496767-89-5 (1-(Morpholine-4-carbonyl)azetidin-3-ol)

1-(Morpholine-4-carbonyl)azetidin-3-ol is a versatile heterocyclic compound featuring both morpholine and azetidine moieties, linked via a carbonyl group. Its structural framework combines a rigid azetidine ring with a hydroxyl group at the 3-position, enhancing its potential as a building block in medicinal chemistry and drug discovery. The morpholine carbonyl group contributes to improved solubility and metabolic stability, making it valuable for designing bioactive molecules. This compound is particularly useful in synthesizing protease inhibitors, kinase modulators, and other pharmacologically active agents. Its well-defined reactivity and functional group compatibility facilitate efficient derivatization, supporting diverse synthetic applications in pharmaceutical research and development.

1-(Morpholine-4-carbonyl)azetidin-3-ol structure

1496767-89-5 structure

Product Name:1-(Morpholine-4-carbonyl)azetidin-3-ol

CAS No:1496767-89-5

MF:C₈H₁₄N₂O₃

MW:186.208362102509

CID:5578105

Update Time:2025-05-24

1-(Morpholine-4-carbonyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

- Methanone, (3-hydroxy-1-azetidinyl)-4-morpholinyl-
- 1-(Morpholine-4-carbonyl)azetidin-3-ol
- Inchi： 1S/C8H14N2O3/c11-7-5-10(6-7)8(12)9-1-3-13-4-2-9/h7,11H,1-6H2
- InChI Key： QDZLOMQVNJVWQZ-UHFFFAOYSA-N
- SMILES： C(N1CC(O)C1)(N1CCOCC1)=O

Experimental Properties

Density: 1.380±0.06 g/cm3(Predicted)
Boiling Point: 338.3±42.0 °C(Predicted)
pka: 14.74±0.20(Predicted)

1-(Morpholine-4-carbonyl)azetidin-3-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	M137701-100mg	1-(Morpholine-4-carbonyl)azetidin-3-ol	1496767-89-5	100mg	$ 160.00	2022-06-04
TRC	M137701-500mg	1-(Morpholine-4-carbonyl)azetidin-3-ol	1496767-89-5	500mg	$ 635.00	2022-06-04
TRC	M137701-1g	1-(Morpholine-4-carbonyl)azetidin-3-ol	1496767-89-5	1g	$ 955.00	2022-06-04

1-(Morpholine-4-carbonyl)azetidin-3-ol Related Literature

1. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
2. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
3. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
4. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
5. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580

Additional information on 1-(Morpholine-4-carbonyl)azetidin-3-ol

Comprehensive Overview of 1-(Morpholine-4-carbonyl)azetidin-3-ol (CAS No. 1496767-89-5): Properties, Applications, and Industry Insights

The compound 1-(Morpholine-4-carbonyl)azetidin-3-ol (CAS No. 1496767-89-5) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and chemical research. With its unique morpholine and azetidine structural motifs, this compound serves as a versatile building block in drug discovery and material science. Its carbonyl linkage and hydroxyl functional group contribute to its reactivity, making it valuable for structure-activity relationship (SAR) studies and medicinal chemistry optimization.

Recent trends in AI-driven drug design and high-throughput screening have amplified interest in 1496767-89-5, as researchers explore its potential in targeting GPCRs (G-protein-coupled receptors) and kinase inhibitors. The compound’s molecular weight (200.23 g/mol) and logP value (~0.5) align with Lipinski’s Rule of Five, enhancing its suitability for bioavailability optimization. Laboratories frequently inquire about its synthetic protocols, purity specifications (HPLC ≥98%), and scaling-up challenges, reflecting its growing role in preclinical development.

From a synthetic perspective, 1-(Morpholine-4-carbonyl)azetidin-3-ol is typically prepared via amide coupling reactions between azetidin-3-ol and morpholine-4-carbonyl chloride. Its crystalline solid form (melting point: 110–112°C) and solubility in polar solvents (e.g., DMSO, methanol) facilitate its use in parallel synthesis and combinatorial chemistry. Industry forums frequently discuss its stability under acidic/basic conditions and compatibility with microwave-assisted synthesis, addressing common pain points in process chemistry.

Environmental and regulatory considerations are also pivotal. The compound’s low ecotoxicity profile and absence of mutagenic alerts (per QSAR predictions) make it a candidate for green chemistry initiatives. Researchers often compare it to analogs like azetidine-3-carboxylic acid derivatives or N-substituted morpholines, seeking insights into patent landscapes and IP protection strategies. These discussions align with the broader demand for sustainable synthetic routes and cost-effective intermediates.

In conclusion, CAS No. 1496767-89-5 exemplifies the intersection of structural ingenuity and practical utility in modern chemistry. Its applications span fragment-based drug discovery, peptide mimetics, and catalysis research, driven by its balanced physicochemical properties. As the industry prioritizes lead compound diversification and scalable methodologies, this molecule remains a focal point for innovation.